Cas no 1112457-36-9 ()
structure
Product Name:
CAS No:1112457-36-9
MF:C6H4BrNS
MW:202.071659088135
CID:6770016
PubChem ID:45480405
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C6H4BrNS/c1-4-6(7)2-5(3-8)9-4/h2H,1H3
- InChI Key： BCFHPZPVPAVAIA-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)SC=1C
Computed Properties
- Exact Mass: 200.92478g/mol
- Monoisotopic Mass: 200.92478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR027XTV-50mg |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 50mg |
$303.00 | 2025-02-15 | |
| Aaron | AR027XTV-100mg |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 100mg |
$439.00 | 2025-02-15 | |
| Aaron | AR027XTV-250mg |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 250mg |
$618.00 | 2025-02-15 | |
| Aaron | AR027XTV-500mg |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 500mg |
$959.00 | 2025-02-15 | |
| Aaron | AR027XTV-1g |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 1g |
$1223.00 | 2025-02-15 | |
| Aaron | AR027XTV-2.5g |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 2.5g |
$2373.00 | 2025-02-15 | |
| Aaron | AR027XTV-5g |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 5g |
$3497.00 | 2023-12-16 | |
| Aaron | AR027XTV-10g |
4-bromo-5-methylthiophene-2-carbonitrile |
1112457-36-9 | 95% | 10g |
$5176.00 | 2023-12-16 |
Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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